N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H17N3O4/c1-20-7-4-12-5-8-21(18(23)16(12)20)9-6-19-17(22)13-2-3-14-15(10-13)25-11-24-14/h2-5,7-8,10H,6,9,11H2,1H3,(H,19,22)
• InChI Key: AXFXVXWBNKSLDF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C(=O)N(C=C2)CCNC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• CAS No.: 2034459-85-1

Description

The compound “N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide” is a complex organic molecule. It contains a pyrrolo[2,3-c]pyridine core, which is a type of heterocyclic compound. Heterocyclic compounds are prevalent in many natural products and drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolo[2,3-c]pyridine core, a benzo[d][1,3]dioxole group, and a carboxamide group. These functional groups could potentially contribute to the compound’s physical and chemical properties, as well as its biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrrolo[2,3-c]pyridine core, the benzo[d][1,3]dioxole group, and the carboxamide group could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolo[2,3-c]pyridine core could potentially influence its electronic properties, while the benzo[d][1,3]dioxole group could potentially influence its steric properties.

Scientific Research Applications

Materials Science and Polymer Research

A study by Ebara et al. (2003) explored the development of photosensitive poly(benzoxazole) (PBO) precursors, focusing on synthetic methods that might include the structural motif similar to the chemical . They highlighted the sensitivity of the developed PBO precursor to UV light, which could have implications for advanced material applications, such as in photoresists for lithography processes (Ebara, Shibasaki, & Ueda, 2003).

Organic and Medicinal Chemistry

The synthesis and evaluation of novel compounds with potential biological activities are a key area of research. Rahmouni et al. (2016) synthesized a series of novel pyrazolopyrimidines derivatives, demonstrating their potential as anticancer and anti-5-lipoxygenase agents. This research highlights the broad applicability of pyrrolopyridine derivatives in drug discovery, suggesting the chemical could be a valuable precursor or structural motif in designing new therapeutics (Rahmouni et al., 2016).

Synthesis of Heterobifunctional Coupling Agents

Research by Reddy et al. (2005) developed an efficient synthesis method for a heterobifunctional coupling agent, critical for the chemoselective conjugation of proteins and enzymes. This study indicates the significance of novel synthetic routes in creating compounds that can serve as bridges in bioconjugation, potentially including structures akin to the queried chemical (Reddy et al., 2005).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific information on this compound, it’s difficult to provide a detailed safety and hazards analysis.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. For example, it could be interesting to explore its potential use as a drug or a functional material.